Cas no 66072-21-7 (1,3-Hexanediol, 2-methyl-)

• Product Name: 1,3-Hexanediol, 2-methyl-
• CAS No: 66072-21-7
• MF: C₇H₁₆O₂
• MW: 132.200742721558
• CID: 396894
• PubChem ID: 171745
• Update Time: 2025-04-19

1,3-Hexanediol, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Hexanediol, 2-methyl-
• 2-methylhexane-1,3-diol
• SCHEMBL2510465
• DTXSID10276618
• 2-methyl-hexane-1,3-diol
• 66072-21-7

• Inchi： 1S/C7H16O2/c1-3-4-7(9)6(2)5-8/h6-9H,3-5H2,1-2H3
• InChI Key： XGGVPUCMUQQFJM-UHFFFAOYSA-N
• SMILES： OC(CCC)C(C)CO

Computed Properties

• Exact Mass: 132.11508
• Monoisotopic Mass: 132.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 63.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46